2-Mercapto-5-methylbenzonitrile

• IUPAC Name: 5-methyl-2-sulfanylbenzonitrile
• InChI: InChI=1S/C8H7NS/c1-6-2-3-8(10)7(4-6)5-9/h2-4,10H,1H3
• InChI Key: KIUBOJIEPGCLNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S)C#N
• Molecular Formula: C8H7NS
• Molecular Weight: 149.21 g/mol
• CAS RN: 939970-67-9

Description

2-Mercapto-5-methylbenzonitrile is a chemical compound with the molecular formula C8H7NS. It is used in various applications, including as an additive in liquid paraffin. It is also used in electrochemical techniques and as a corrosion inhibitor for steel under highly acidic conditions. The effectiveness of this compound can be associated with its molecular structure.

Synthesis Analysis

The synthesis of 2-Mercapto-5-methylbenzonitrile and similar compounds involves various methods, including conventional multistep processes and one-pot procedures. These methods often use green chemistry principles and simple reagents. The synthesis of these compounds has been the subject of several studies, which have highlighted the influence of substituent groups, both electron-donating and electron-attracting, and the number of π-electrons on the properties of the resulting molecules.

Molecular Structure Analysis

The molecular structure of 2-Mercapto-5-methylbenzonitrile is closely related to its function. The standard molar enthalpy of formation, in the gaseous phase, for similar compounds was derived from their enthalpies of combustion and sublimation. The molecular structures of tautomeric forms were established, and the geometrical parameters were determined at the B3LYP/6-31G(d) level of theory.

Chemical Reactions Analysis

The chemical reactions involving 2-Mercapto-5-methylbenzonitrile are influenced by the existence of thiol and thione tautomeric forms. Tautomerization influences the reactivity of the mercapto-azoles, as demonstrated for polymerization processes and substitution reactions.

Mechanism of Action

While the exact mechanism of action for 2-Mercapto-5-methylbenzonitrile is not fully understood, it is known that similar compounds can interact with metal in the thione and ionized thiol forms. This interaction is significant for their use as corrosion inhibitors.

Future Directions

The future research directions for 2-Mercapto-5-methylbenzonitrile and similar compounds involve developing new synthesis methods and exploring new applications. There is a growing interest in green chemistry approaches, which avoid the use of toxic solvents and minimize the formation of side products. Additionally, these compounds are being studied for their potential pharmacological activity.